Cas no 16714-68-4 (1,1,2,2,3-PENTACHLOROPROPANE)

• Product Name: 1,1,2,2,3-PENTACHLOROPROPANE
• CAS No: 16714-68-4
• MF: C₃H₃Cl₅
• MW: 216.320916414261
• CID: 230692
• PubChem ID: 85562
• Update Time: 2025-04-19

1,1,2,2,3-PENTACHLOROPROPANE Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2,3-PENTACHLOROPROPANE
• 1,1,2,2,3-pentachloropropane
• BRN 1738270
• Propane, 1,1,2,2,3-pentachloro-
• SCHEMBL869267
• IYFMQUDCYNWFTL-UHFFFAOYSA-N
• DTXSID1051777
• EINECS 240-766-5
• CVC57MN72D
• 16714-68-4
• 4-01-00-00204 (Beilstein Handbook Reference)
• NS00025476
• 1,1,2,2,3-PENTACHLOROPROPANE

• Inchi： 1S/C3H3Cl5/c4-1-3(7,8)2(5)6/h2H,1H2
• InChI Key： IYFMQUDCYNWFTL-UHFFFAOYSA-N
• SMILES： ClC(CCl)(C(Cl)Cl)Cl

Computed Properties

• Exact Mass: 213.86799
• Monoisotopic Mass: 213.867739
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Experimental Properties

• Density: 1.6330
• Boiling Point: 190.45°C (estimate)
• Flash Point: 78.1°C
• Refractive Index: 1.5061 (estimate)
• PSA: 0

1,1,2,2,3-PENTACHLOROPROPANE Security Information

• Hazardous Material transportation number：2810
• HazardClass：6.1(a)
• PackingGroup：II